(s)-2-Methylazetidine hydrochloride
Overview
Description
-(S)-2-Methylazetidine hydrochloride, also known as SMAHCl, is a chiral amino acid derivative that has been widely used in the scientific research community for its unique biochemical and physiological effects. It is a synthetic compound that can be synthesized in the laboratory and is used for a variety of applications.
Scientific Research Applications
(s)-2-Methylazetidine hydrochloride has a wide range of scientific research applications, including its use as a chiral ligand in asymmetric synthesis, a reagent in organic synthesis, and an inhibitor of enzymes. It has also been used in the study of protein-ligand interactions and for the development of new drugs. Furthermore, this compound has been used to study the structure and function of proteins, and to study the mechanisms of action of drugs.
Mechanism of Action
The mechanism of action of (s)-2-Methylazetidine hydrochloride is complex and not completely understood. It is believed to act as a reversible inhibitor of enzymes, binding to their active sites and preventing them from catalyzing reactions. Additionally, it has been shown to interact with proteins and other molecules, which can lead to changes in the structure and function of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of organisms. In humans, it has been shown to have antifungal and antibacterial properties, as well as to be an inhibitor of enzymes involved in the metabolism of drugs. In addition, it has been found to have anti-inflammatory, analgesic, and immunomodulatory effects. In animals, this compound has been found to have a wide range of effects, including anticonvulsant, anxiolytic, and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of (s)-2-Methylazetidine hydrochloride is its ability to be synthesized in the laboratory, which allows for the study of its biochemical and physiological effects in a controlled environment. Additionally, it is relatively inexpensive and can be stored for long periods of time without degradation. However, there are some limitations to using this compound in laboratory experiments. For example, it is a relatively new compound and its effects have not been studied extensively, so there is limited data available on its safety and toxicity. Additionally, its mechanism of action is still not completely understood, so the exact effects of this compound on the body are still unknown.
Future Directions
There are a number of potential future directions for (s)-2-Methylazetidine hydrochloride research. For example, further research could be done to study the exact mechanism of action of this compound and to determine its safety and toxicity. Additionally, its potential applications in the development of new drugs could be explored. Furthermore, its potential therapeutic effects could be studied in humans and animals to determine its potential as a drug. Finally, further research could be done to determine its effects on other proteins and molecules, and to explore its potential as a reagent in organic synthesis.
properties
IUPAC Name |
(2S)-2-methylazetidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N.ClH/c1-4-2-3-5-4;/h4-5H,2-3H2,1H3;1H/t4-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYQBCZUEZOFZFT-WCCKRBBISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCN1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
107.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
935669-67-3 |
Source
|
| Record name | (2S)-2-methylazetidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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